2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(2,4,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C14H12F3N3OS/c1-7-3-8(2)19-14(18-7)22-6-13(21)20-12-5-10(16)9(15)4-11(12)17/h3-5H,6H2,1-2H3,(H,20,21)
• InChI Key: VZNWHRAVGHSVAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC(=C(C=C2F)F)F)C
• Molecular Formula: C14H12F3N3OS
• Molecular Weight: 327.33 g/mol

Description

2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide (DMPTA) is a new and promising compound that has been gaining attention in the field of scientific research. It is a nitrogen-containing heterocyclic compound that has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. DMPTA has been studied in both in vitro and in vivo models, and its potential applications in the field of medicinal chemistry are being explored.

Mechanism of Action

The exact mechanism of action of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide is still not fully understood. However, it has been suggested that the compound binds to and inhibits the activity of cyclooxygenases (COXs), which are enzymes involved in the synthesis of prostaglandins. In addition, 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide has been shown to inhibit the activity of other enzymes involved in the biosynthesis of lipid mediators, such as lipoxygenases and cytochrome P450 enzymes.
Biochemical and Physiological Effects
2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in the biosynthesis of prostaglandins and other lipid mediators. In addition, 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been found to possess anti-fungal and anti-parasitic properties, and has been studied for its potential use as a novel anti-HIV agent.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide in laboratory experiments include its low toxicity, its ability to inhibit the activity of various enzymes involved in the biosynthesis of prostaglandins and other lipid mediators, and its potential applications in the field of medicinal chemistry. However, there are some limitations to using 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide in laboratory experiments. These include the fact that its exact mechanism of action is still not fully understood, as well as its relatively low solubility in water.

Future Directions

The potential applications of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide in the field of medicinal chemistry are still being explored. Future research should focus on further elucidating the exact mechanism of action of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide, as well as its potential uses in the treatment of various diseases. In addition, further research should focus on investigating the pharmacological effects of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide, as well as its potential interactions with other drugs. Finally, further research should focus on optimizing the synthesis of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide in order to improve its solubility and reduce its cost.

Synthesis Methods

2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide is synthesized in a two-step process. The first step involves the reaction of 4,6-dimethylpyrimidine-2-sulfanyl chloride with 2,4,5-trifluorophenylacetamide to form a 1:1 adduct. The second step involves the reaction of the adduct with an aqueous sodium hydroxide solution to form 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide.

Scientific Research Applications

2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, and has been shown to inhibit the growth of various cancer cell lines in vitro. In addition, 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide has been shown to possess anti-fungal and anti-parasitic properties, and has also been studied for its potential use as a novel anti-HIV agent.